![molecular formula C16H11BrN6O2S B6515168 N-{3-[1-(2-bromophenyl)-5-methyl-1H-1,2,3-triazol-4-yl]-1,2,4-thiadiazol-5-yl}furan-2-carboxamide CAS No. 931335-13-6](/img/structure/B6515168.png)
N-{3-[1-(2-bromophenyl)-5-methyl-1H-1,2,3-triazol-4-yl]-1,2,4-thiadiazol-5-yl}furan-2-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound contains several functional groups including a furan ring, a 1,2,4-thiadiazole ring, and a 1,2,3-triazole ring. The presence of these heterocyclic rings suggests that the compound could have interesting chemical and biological properties. The compound also contains a bromophenyl group, which could potentially undergo various chemical reactions .
Molecular Structure Analysis
The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of multiple rings in the structure could lead to interesting conformations .Chemical Reactions Analysis
The bromophenyl group in the compound could potentially undergo various reactions such as Suzuki coupling . The heterocyclic rings could also participate in reactions depending on the conditions .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would be influenced by its molecular structure. Factors such as polarity, molecular weight, and the presence of functional groups would all play a role .Scientific Research Applications
Anticancer Properties
Thiazolidinone derivatives have gained attention due to their diverse biological activities. This compound’s thiazolidinone scaffold may hold promise as an anticancer agent. Researchers have explored its potential in inhibiting cancer cell growth, metastasis, and angiogenesis. Further studies are needed to elucidate its specific mechanisms and evaluate its efficacy against different cancer types .
Antimicrobial Activity
The compound’s triazole and thiadiazole moieties contribute to its antimicrobial properties. It may exhibit antibacterial and antifungal effects, making it a potential candidate for combating infectious diseases. Investigating its activity against specific pathogens and understanding its mode of action would be valuable .
Anti-Inflammatory Effects
Thiazolidinones often possess anti-inflammatory properties. This compound could potentially modulate inflammatory pathways, making it relevant for conditions such as rheumatoid arthritis, inflammatory bowel disease, or other inflammatory disorders. In vitro and in vivo studies are necessary to validate its anti-inflammatory potential .
Antiviral Applications
Given the global importance of antiviral agents, exploring this compound’s antiviral activity is crucial. Its unique structure may interfere with viral replication or entry mechanisms. Researchers could investigate its effects against specific viruses, including RNA or DNA viruses .
Anticonvulsant Properties
Thiazolidinones have been studied for their anticonvulsant effects. This compound’s triazole and thiadiazole rings might interact with neuronal receptors, potentially reducing seizure activity. Preclinical studies could assess its efficacy and safety in animal models .
Drug Design and Optimization
The compound’s structural features make it an interesting starting point for drug design. Medicinal chemists could modify its substituents, optimize its pharmacokinetic properties, and explore structure-activity relationships. Computational studies and molecular docking could guide further development .
Rajalakshmi, R., & Ramkumar, S. (2023). Synthesis and Biological Applications of Thiazolidinone. Strategies for the Synthesis of Heterocycles and Their Applications. DOI: 10.5772/intechopen.109102 In Silico Studies of 5-(3-Bromophenyl)-N-aryl-4H-1,2,4-triazol-3-amine analogs. Molecules. DOI: 10.3390/molecules28196936
Mechanism of Action
Target of Action
The compound, also known as N-(3-(1-(2-bromophenyl)-5-methyl-1H-1,2,3-triazol-4-yl)-1,2,4-thiadiazol-5-yl)furan-2-carboxamide, is a pyrazole-bearing compound . Pyrazole-bearing compounds are known for their diverse pharmacological effects, including potent antileishmanial and antimalarial activities . The primary targets of this compound are likely to be the parasites causing these diseases, such as Leishmania aethiopica and Plasmodium berghei .
Mode of Action
It is suggested that the compound interacts with its targets, leading to their inhibition or destruction . The molecular docking study conducted on Lm-PTR1, complexed with Trimethoprim, justified the better antileishmanial activity of compound 13 .
Biochemical Pathways
The compound likely affects the biochemical pathways of the parasites, leading to their death or inhibition . .
Result of Action
The result of the compound’s action is the inhibition or destruction of the parasites causing leishmaniasis and malaria . This leads to a reduction in the symptoms of these diseases and potentially their cure .
Safety and Hazards
Future Directions
properties
IUPAC Name |
N-[3-[1-(2-bromophenyl)-5-methyltriazol-4-yl]-1,2,4-thiadiazol-5-yl]furan-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H11BrN6O2S/c1-9-13(20-22-23(9)11-6-3-2-5-10(11)17)14-18-16(26-21-14)19-15(24)12-7-4-8-25-12/h2-8H,1H3,(H,18,19,21,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WWGXFECPAUBSNG-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(N=NN1C2=CC=CC=C2Br)C3=NSC(=N3)NC(=O)C4=CC=CO4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H11BrN6O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
431.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-{3-[1-(2-bromophenyl)-5-methyl-1H-1,2,3-triazol-4-yl]-1,2,4-thiadiazol-5-yl}furan-2-carboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.